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Compound of Interest

Compound Name: Martynoside

Cat. No.: B021606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Martynoside, a phenylpropanoid glycoside, is a natural product found in various plant species,

including Rehmannia glutinosa and Clerodendron trichotomum. It has garnered significant

interest within the scientific community due to its diverse pharmacological activities, including

antioxidant, anti-inflammatory, and neuroprotective properties. Accurate structural elucidation is

paramount for understanding its mechanism of action and for quality control in drug

development. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, is a

powerful analytical technique for the unambiguous structural determination of natural products.

This document provides detailed 13C NMR assignments for martynoside, along with a

standard experimental protocol for data acquisition.
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Sample Preparation

NMR Data Acquisition

Data Processing

Purify Martynoside (>95%)

Weigh 10-20 mg

Dissolve in 0.5-0.7 mL CD3OD

Transfer to 5 mm NMR tube

Spectrometer Setup (Tuning, Locking, Shimming)

Set Acquisition Parameters (zgpg30)

Acquire Data (NS > 1024)

Fourier Transformation (LB=1-2 Hz)

Phase Correction

Baseline Correction

Reference to CD3OD (49.0 ppm)

Peak Picking & Assignment

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Notes and Protocols: 13C NMR
Assignments for Martynoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021606#13c-nmr-assignments-for-martynoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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